Cas no 868360-51-4 (ETHANONE, 1-(3-FLUOROPHENYL)-2-(4-PYRIMIDINYL)-)
868360-51-4 structure
Product Name:ETHANONE, 1-(3-FLUOROPHENYL)-2-(4-PYRIMIDINYL)-
CAS No:868360-51-4
MF:C12H9FN2O
MW:216.211066007614
MDL:MFCD30529962
CID:3433889
PubChem ID:57552188
Update Time:2025-04-21
ETHANONE, 1-(3-FLUOROPHENYL)-2-(4-PYRIMIDINYL)- Chemical and Physical Properties
Names and Identifiers
-
- ETHANONE, 1-(3-FLUOROPHENYL)-2-(4-PYRIMIDINYL)-
- 1-(3-Fluorophenyl)-2-pyrimidin-4-ylethanone
- KOJQAPINLXPTSI-UHFFFAOYSA-N
- SCHEMBL4051434
- A1-03922
- 868360-51-4
- 1-(3-fluorophenyl)-2-(pyrimidin-4-yl)ethan-1-one
-
- MDL： MFCD30529962
- Inchi： 1S/C12H9FN2O/c13-10-3-1-2-9(6-10)12(16)7-11-4-5-14-8-15-11/h1-6,8H,7H2
- InChI Key： KOJQAPINLXPTSI-UHFFFAOYSA-N
- SMILES： C(=O)(C1=CC=CC(F)=C1)CC1C=CN=CN=1
Computed Properties
- Exact Mass: 216.06989108Da
- Monoisotopic Mass: 216.06989108Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 42.9Ų
ETHANONE, 1-(3-FLUOROPHENYL)-2-(4-PYRIMIDINYL)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 171417-5g |
1-(3-Fluorophenyl)-2-pyrimidin-4-ylethanone, 95% |
868360-51-4 | 95% | 5g |
$1568.00 | 2023-09-06 |
ETHANONE, 1-(3-FLUOROPHENYL)-2-(4-PYRIMIDINYL)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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